Cas no 82842-21-5 (2-cyano-3-[(8beta,10xi)-6-(cyclopropylmethyl)ergolin-8-yl]propanamide)

• Product name: 2-cyano-3-[(8beta,10xi)-6-(cyclopropylmethyl)ergolin-8-yl]propanamide
• CAS No: 82842-21-5
• MF: C₂₂H₂₆N₄O
• MW: 362.468
• CID: 1806927
• PubChem ID: 3068056

2-cyano-3-[(8beta,10xi)-6-(cyclopropylmethyl)ergolin-8-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-3-[(8beta,10xi)-6-(cyclopropylmethyl)ergolin-8-yl]propanamide
• 3-[(6aR,9S)-7-(cyclopropylmethyl)-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline-9-yl]-2-cyanopropanamide
• Ergoline-8-propionamide, alpha-cyano-6-(cyclopropylmethyl)-, (8-beta)-
• 82842-21-5
• alpha-Cyano-6-(cyclopropylmethyl)ergoline-8-propionamide
• Ergoline-8-propanamide, alpha-cyano-6-(cyclopropylmethyl)-, (8-beta)-
• DTXSID401002948
• 2-Cyano-3-[6-(cyclopropylmethyl)ergolin-8-yl]propanimidic acid

• Inchi： InChI=1S/C22H26N4O/c23-9-15(22(24)27)6-14-7-18-17-2-1-3-19-21(17)16(10-25-19)8-20(18)26(12-14)11-13-4-5-13/h1-3,10,13-15,18,20,25H,4-8,11-12H2,(H2,24,27)/t14-,15?,18?,20-/m1/s1
• InChI Key： OZDFQZGEYXWSRX-LDTOYTENSA-N
• SMILES： C1CC1CN2CC(CC3C2CC4=CNC5=CC=CC3=C45)CC(C#N)C(=O)N

Computed Properties

• Exact Mass: 362.21066147g/mol
• Monoisotopic Mass: 362.21066147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 85.9Ų